(1-(2,6-Dichlorophenyl)-4-isopropyl-1H-1,2,3-triazol-5-yl)methyl methanesulfonate

• Molecular Formula: C13H15Cl2N3O3S
• Molecular Weight: 364.2 g/mol
• IUPAC Name: [3-(2,6-dichlorophenyl)-5-propan-2-yltriazol-4-yl]methyl methanesulfonate
• InChI: InChI=1S/C13H15Cl2N3O3S/c1-8(2)12-11(7-21-22(3,19)20)18(17-16-12)13-9(14)5-4-6-10(13)15/h4-6,8H,7H2,1-3H3
• InChI Key: RNSCAZYTJQJLOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(N=N1)C2=C(C=CC=C2Cl)Cl)COS(=O)(=O)C

Description

(1-(2,6-Dichlorophenyl)-4-isopropyl-1H-1,2,3-triazol-5-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C13H15Cl2N3O3S and its molecular weight is 364.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [3-(2,6-dichloro-phenyl)-5-isopropyl-3H-[1,2,3]triazol-4-yl]-methanol (0.100 g) in dichloromethane (2 mL) is added Et3N (0.25 mL) followed by methanesulfonyl chloride (0.075 mL). The reaction mixture is stirred at room temperature for 2 h. The reaction is diluted with ethyl acetate (20 mL) and washed with water (2×20 mL). The organic layer is dried (Na2SO4) and concentrated under reduced pressure to give the title compound (101 mg). 1H NMR (400 MHz, CDCl3): δ 7.40-7.60 (m, 3H), 5.10 (s, 2H), 3.20-3.30 (m, 1H), 2.85 (s, 3H), and 1.40-1.50 (d, 6H).